Cas no 1374505-79-9 (1-2-(5-nitropyridin-2-yl)ethylpiperazine)

• Product Name: 1-2-(5-nitropyridin-2-yl)ethylpiperazine
• CAS No: 1374505-79-9
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5880848
• PubChem ID: 68071785
• Update Time: 2025-10-12

1-2-(5-nitropyridin-2-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-nitropyridin-2-yl)ethylpiperazine
• 1374505-79-9
• 1-[2-(5-nitropyridin-2-yl)ethyl]piperazine
• EN300-1732716
• SCHEMBL10233859

• Inchi： 1S/C11H16N4O2/c16-15(17)11-2-1-10(13-9-11)3-6-14-7-4-12-5-8-14/h1-2,9,12H,3-8H2
• InChI Key： GGWBKMYYUCBMJC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)CCN1CCNCC1)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74Ų

Additional information on 1-2-(5-nitropyridin-2-yl)ethylpiperazine

Comprehensive Overview of 1-2-(5-nitropyridin-2-yl)ethylpiperazine (CAS No. 1374505-79-9): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-2-(5-nitropyridin-2-yl)ethylpiperazine (CAS No. 1374505-79-9) has emerged as a compound of significant interest. This molecule, characterized by its nitropyridine and piperazine moieties, exhibits unique structural and functional properties that make it a valuable candidate for various scientific and industrial applications. Researchers and professionals frequently search for terms like "synthesis of 1-2-(5-nitropyridin-2-yl)ethylpiperazine" or "CAS 1374505-79-9 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular structure combines a 5-nitropyridin-2-yl group with an ethylpiperazine chain, offering a versatile scaffold for drug discovery and material science. Its nitro group contributes to electron-withdrawing effects, which can influence reactivity and binding affinity in biological systems. Recent studies have explored its potential as an intermediate in the development of central nervous system (CNS) therapeutics, aligning with the rising demand for novel neuropharmacological agents. Keywords such as "piperazine derivatives in medicine" and "nitropyridine-based compounds" highlight its intersection with trending research topics.

From a synthetic perspective, 1-2-(5-nitropyridin-2-yl)ethylpiperazine is often synthesized via multi-step organic reactions, including nucleophilic substitutions and catalytic reductions. Laboratories optimizing its production may search for "efficient synthesis routes for CAS 1374505-79-9" or "purification methods for nitropyridine derivatives." The compound's stability under varying pH conditions and solubility profiles are also critical for formulation scientists, as evidenced by queries like "solubility of 1-2-(5-nitropyridin-2-yl)ethylpiperazine."

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Quality control and analytical characterization of CAS 1374505-79-9 rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. Researchers often inquire about "analytical standards for 1-2-(5-nitropyridin-2-yl)ethylpiperazine" or "spectral data interpretation," emphasizing the need for precise measurement protocols. Regulatory compliance, particularly in regions like the EU and North America, also drives searches for "REACH registration of nitropyridine compounds."

In conclusion, 1-2-(5-nitropyridin-2-yl)ethylpiperazine represents a multifaceted compound with broad applicability in life sciences and beyond. Its alignment with contemporary research trends—such as green chemistry, precision medicine, and sustainable agriculture—ensures its continued prominence. As innovation progresses, this molecule will likely remain a focal point for queries like "future prospects of piperazine-nitropyridine hybrids" and "CAS 1374505-79-9 patent landscape," solidifying its role in scientific advancement.